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Introduction
Methyltriethylammonium carbonate, also known as triethylmethylammonium methyl

carbonate, is an ionic liquid with the chemical formula C₉H₂₁NO₃.[1][2] As a member of the

quaternary ammonium salt family, it possesses a unique combination of properties that makes

it a compound of interest for various academic and industrial applications. Its structure,

featuring a triethylmethylammonium cation and a methyl carbonate anion, positions it as a

potential candidate for roles in catalysis, specialty synthesis, and materials science.[1] This

guide provides a comprehensive overview of its physicochemical properties, synthesis, stability,

and experimental characterization protocols.

This compound is typically supplied as a solution, often around 50% concentration in a

methanol and water mixture.[1][3] It is classified as a dangerous good for transport,

necessitating careful handling and storage procedures.[1][4]

Physicochemical Properties
The known physicochemical properties of methyltriethylammonium carbonate are

summarized in the table below. A significant portion of the data is derived from its commercially
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available solution form or computed from its chemical structure.

Property Value Source(s)

CAS Number 113840-08-7 [2][3][4]

Molecular Formula C₉H₂₁NO₃ [1][2][4]

Molecular Weight 191.27 g/mol [2][3][4]

IUPAC Name

methyl

carbonate;triethyl(methyl)azani

um

[2]

Appearance
Typically available as a

solution
[1][3]

Melting Point

Not available (N/A); likely

susceptible to thermal

degradation

[1]

Boiling Point

Not available (N/A); likely

susceptible to thermal

degradation

[1]

Solubility
Typically dissolved in

methanol-water mixtures
[1]

Refractive Index
n20/D 1.407 (~50% in

methanol: water 2:3)
[3]

Stability

Stable under normal

conditions; sensitive to thermal

degradation.[1][5]

Synthesis and Purification
The synthesis of methyltriethylammonium carbonate is generally achieved through a

quaternization reaction. This process involves the reaction of triethylamine with a suitable

methyl carbonate derivative under controlled conditions.[1] A common synthetic strategy
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includes the alkylation of the tertiary amine precursor with dimethyl carbonate, followed by an

ion exchange or metathesis step to yield the final product.[1]

Triethylamine

Quaternization Reaction

Dimethyl Carbonate

Methyltriethylammonium
Carbonate

Ion Exchange/
Metathesis

Click to download full resolution via product page

Figure 1: General synthesis pathway for methyltriethylammonium carbonate.

Purity verification of the synthesized compound is crucial and is typically performed using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical

structure and High-Performance Liquid Chromatography (HPLC) to identify and quantify any

impurities.[1]

Spectral Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific spectral data for methyltriethylammonium carbonate is not widely published,

the expected ¹H and ¹³C NMR spectra can be inferred from its structure.

¹H NMR: The spectrum would show characteristic signals for the ethyl groups (a quartet for

the -CH₂- protons and a triplet for the -CH₃ protons) and a singlet for the N-methyl group.

The methyl group of the carbonate anion would also produce a singlet.

¹³C NMR: The spectrum would display distinct signals for the different carbon atoms in the

triethylmethylammonium cation and a signal for the methyl carbon of the carbonate anion.

The purity of the ionic liquid can be assessed by the absence of signals from residual

starting materials or solvents.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy
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The FTIR spectrum of methyltriethylammonium carbonate would be characterized by

absorption bands corresponding to its functional groups. Key expected peaks include:

C-H stretching: Vibrations from the methyl and ethyl groups on the cation, typically in the

2800-3000 cm⁻¹ region.[7]

C=O stretching: A strong absorption band from the carbonate anion, typically observed in the

range of 1650-1750 cm⁻¹. The exact position can distinguish between linear and cyclic

carbonates.[8]

C-O stretching: Bands associated with the C-O bonds of the carbonate group.

C-N stretching: Vibrations from the quaternary ammonium cation.[7]

Stability and Storage
Methyltriethylammonium carbonate exhibits moderate stability. It is stable under normal

ambient conditions but is sensitive to heat.[5] Studies on related quaternary ammonium methyl

carbonates indicate thermal stability up to approximately 170–180 °C, above which

decomposition occurs via decarboxylation and dealkylation.[9][10]

In the presence of water, the methyl carbonate anion can be converted to bicarbonate, which

may alter the compound's properties and stability.[9][10] The bicarbonate salts tend to be less

thermally stable, decomposing around 140 °C.[9]

Storage Recommendations: To ensure its integrity, methyltriethylammonium carbonate
should be stored in a tightly closed container in a dry, well-ventilated place, preferably under an

inert atmosphere to prevent degradation.[1]

Experimental Protocols
Detailed methodologies are essential for the accurate characterization of

methyltriethylammonium carbonate.
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Figure 2: General experimental workflow for physicochemical characterization.

Purity and Structural Confirmation
Objective: To confirm the chemical structure and assess the purity of the sample.

Methodology (NMR):

Dissolve a small amount of the dried ionic liquid in a suitable deuterated solvent (e.g., D₂O

or d₆-DMSO).[6]

Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

Integrate the proton signals to determine relative proton ratios and compare chemical

shifts to expected values.
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Analyze the ¹³C spectrum to confirm the presence of all unique carbon atoms. Purity is

indicated by the absence of extraneous peaks.[6]

Thermal Stability Analysis
Objective: To determine the decomposition temperature and thermal behavior.

Methodology (Thermogravimetric Analysis - TGA):

Place a small, accurately weighed sample (5-10 mg) into a TGA crucible.

Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10

°C/min).

Record the mass of the sample as a function of temperature.

The onset temperature of mass loss indicates the beginning of thermal decomposition.[11]

Density and Viscosity Measurement
Objective: To determine the density and viscosity of the ionic liquid solution.

Methodology:

Use a calibrated instrument such as an Anton Paar Stabinger Viscometer.[12]

Equilibrate the sample to the desired temperature (e.g., 20 °C).

Perform triplicate measurements to ensure accuracy and report the average values.[12]

Water Content Determination
Objective: To quantify the amount of water present in the sample, as it can significantly affect

physicochemical properties.

Methodology (Karl Fischer Titration):

Use a Karl Fischer titrator.
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Inject a known amount of the ionic liquid into the titration cell.

The titrator automatically determines the water content by reacting it with the Karl Fischer

reagent.

Perform the measurement in triplicate for reproducibility.[11][12]

Applications and Research Interest
While specific applications for methyltriethylammonium carbonate are still emerging, its

properties as an ionic liquid suggest potential in several areas.

Catalysis: Like other quaternary ammonium salts, it could function as a phase-transfer

catalyst (PTC), facilitating reactions between reactants in immiscible phases. Additionally,

related compounds like tetramethylammonium methyl carbonate have been used as metal-

free catalysts for transesterification reactions.[1] The catalytic cycle would likely involve the

in-situ generation of a reactive alkoxide from the methyl carbonate anion.[1]
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Figure 3: Proposed catalytic cycle for a transesterification reaction.
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CO₂ Capture: Amine-based compounds and ionic liquids are studied for their potential in

carbon dioxide capture. The carbonate anion itself suggests a possible interaction with CO₂.

[1]

Drug Development: Carbonates, particularly calcium carbonate, have been investigated as

drug delivery carriers due to their biocompatibility and pH-sensitive properties.[13][14][15]

While not a direct analogue, the carbonate functionality in this ionic liquid could inspire novel

formulation strategies.

Safety and Handling
Methyltriethylammonium carbonate is classified as a dangerous good for transportation.[1]

Standard laboratory safety protocols should be followed when handling this compound.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses or

goggles, and a lab coat.[5]

In case of contact:

Skin: Rinse the affected area gently with soap and water for 15-20 minutes.[5]

Eyes: Flush with water for 15-20 minutes and seek medical attention if irritation persists.[5]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[5]

Ingestion: Rinse mouth with water. Do not induce vomiting.[5]

Incompatible Materials: Avoid strong acids, strong bases, and oxidizing agents.[5]

Hazardous Decomposition Products: Upon decomposition, it may release carbon oxides and

nitrogen oxides (NOx).[5]

Conclusion
Methyltriethylammonium carbonate is an ionic liquid with a developing profile. While

comprehensive experimental data on the pure compound is limited, its known properties as a

solution, combined with data from related quaternary ammonium carbonates, provide a solid

foundation for its exploration. Its potential as a catalyst and in other specialty chemical
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applications warrants further investigation. The experimental protocols outlined in this guide

provide a framework for researchers to systematically characterize this and similar ionic liquids,

paving the way for their effective utilization in scientific and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Methyltriethylammonium Carbonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8594406#physicochemical-properties-
of-methyltriethylammonium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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